Cas no 6625-46-3 (Pontacyl Carmine 2b (Technical Grade))

• Product Name: Pontacyl Carmine 2b (Technical Grade)
• CAS No: 6625-46-3
• MF: C₁₉H₁₅N₃Na₂O₉S₂
• MW: 539.446644067764
• MDL: MFCD00059131
• CID: 503875
• PubChem ID: 87574762
• Update Time: 2026-04-29

Pontacyl Carmine 2b (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 5-(acetylamino)-4-hydroxy-3-[2-(2-methoxyphenyl)diazenyl]-, sodium salt(1:2)
• Pontacyl Carmine 2B
• 2,7-Naphthalenedisulfonicacid, 5-(acetylamino)-4-hydroxy-3-[2-(2-methoxyphenyl)diazenyl]-, sod...
• C.I. Acid Violet 12, disodium salt
• Fenazo Red XB
• Acid Red R
• Cetil Light Red BB
• 6S9X6LIT4A
• Acid Brilliant Red 2B
• Amido Brilliant Red BBA
• Amido Naphthol Red A2B
• Azo Brilliant Rhodine 4B
• Kiton Brilliant Carmine 2B
• C.I. 18075
• Amido Naphthol Red 2B (VAN)
• 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-[2-(2-methoxyphenyl)diazenyl]-, sodium salt (1:2)
• 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-(2-(2-methoxyphenyl)diazenyl)-, so
• Pontacyl Carmine 2b (Technical Grade)

• MDL： MFCD00059131
• Inchi： 1S/C19H17N3O9S2.2Na/c1-10(23)20-14-9-12(32(25,26)27)7-11-8-16(33(28,29)30)18(19(24)17(11)14)22-21-13-5-3-4-6-15(13)31-2;;/h3-9,24H,1-2H3,(H,20,23)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b22-21+;;
• InChI Key： UDMXIGPLHJOQKB-ZPZFBZIMSA-L
• SMILES： S(C1C(=C(C2=C(C([H])=C(C([H])=C2C=1[H])S(=O)(=O)[O-])N([H])C(C([H])([H])[H])=O)O[H])/N=N/C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 539.00500
• Monoisotopic Mass: 539.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 918
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214

Experimental Properties

• Density: 1.64
• Refractive Index: 1.693
• PSA: 214.44000
• LogP: 4.97060
• Color index: 18075

Related Categories

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• Material Chemicals Colorants and Pigments